Cas no 2082708-03-8 ((3R,4R)-piperidine-3,4-diol;hydrochloride)

• Product Name: (3R,4R)-piperidine-3,4-diol;hydrochloride
• CAS No: 2082708-03-8
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• CID: 5272549
• Update Time: 2026-03-09

(3R,4R)-piperidine-3,4-diol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Piperidinediol, hydrochloride (1:1), (3R,4R)-
• (3R,4R)-piperidine-3,4-diol;hydrochloride

• Inchi： 1S/C5H11NO2.ClH/c7-4-1-2-6-3-5(4)8;/h4-8H,1-3H2;1H/t4-,5-;/m1./s1
• InChI Key： DGTFLCBNCAMFON-TYSVMGFPSA-N
• SMILES： O[C@@H]1CCNC[C@H]1O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Additional information on (3R,4R)-piperidine-3,4-diol;hydrochloride

Compound CAS No 2082708-03-8: (3R,4R)-Piperidine-3,4-Diol Hydrochloride

The compound with CAS No 2082708-03-8, commonly referred to as (3R,4R)-piperidine-3,4-diol hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development.

Recent studies have highlighted the importance of piperidine derivatives in various therapeutic areas, including neurology and oncology. The stereochemistry of this compound, specifically the (3R,4R) configuration, plays a crucial role in its biological activity and selectivity.

One of the most promising aspects of this compound is its ability to act as a neuroprotective agent. Research conducted in 2023 demonstrated that (3R,4R)-piperidine-3,4-diol hydrochloride exhibits potent antioxidant properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective effects, this compound has shown potential in cancer therapy. Preclinical studies indicate that it may inhibit the growth of certain cancer cells by targeting specific signaling pathways. This dual functionality underscores the versatility of this molecule in biomedical research.

The synthesis of CAS No 2082708-03-8 involves a multi-step process that requires precise control over stereochemistry to ensure the correct configuration of the diol moiety. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess during the synthesis.

Furthermore, the hydrochloride salt form of this compound is advantageous for pharmacological studies due to its enhanced solubility and bioavailability. This makes it easier to administer and study in preclinical models.

As per recent advancements in computational chemistry, molecular docking studies have revealed that (3R,4R)-piperidine-3,4-diol hydrochloride has a strong binding affinity for several drug targets, including enzymes involved in inflammation and oxidative stress.

In conclusion, CAS No 2082708-03-8 represents a promising candidate for further exploration in drug discovery. Its unique chemical properties and potential therapeutic applications make it a subject of continued interest among researchers worldwide.